Cas no 1170946-10-7 (N-(4,7-dichloro-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(4,7-dichloro-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide
• CAS No: 1170946-10-7
• MF: C₁₃H₁₀Cl₂N₄OS
• MW: 341.215698719025
• CID: 6445984
• Update Time: 2025-05-25

N-(4,7-dichloro-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dichloro-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide
• N-(4,7-dichloro-1,3-benzothiazol-2-yl)-1-ethylpyrazole-3-carboxamide

• Inchi： 1S/C13H10Cl2N4OS/c1-2-19-6-5-9(18-19)12(20)17-13-16-10-7(14)3-4-8(15)11(10)21-13/h3-6H,2H2,1H3,(H,16,17,20)
• InChI Key： RZMDIBOFRXJULV-UHFFFAOYSA-N
• SMILES： N1(CC)C=CC(C(NC2=NC3=C(Cl)C=CC(Cl)=C3S2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,7-dichloro-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide

N-(4,7-Dichloro-1,3-Benzothiazol-2-Yl)-1-Ethyl-1H-Pyrazole-3-Carboxamide: A Comprehensive Overview

N-(4,7-Dichloro-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide, identified by the CAS number 1170946-10-7, is a chemically synthesized compound with a complex structure that combines elements of heterocyclic chemistry. This compound has garnered attention in recent years due to its unique properties and potential applications in various fields. The molecule consists of a benzothiazole ring system substituted with two chlorine atoms at positions 4 and 7, connected via a carboxamide linkage to a pyrazole ring substituted with an ethyl group at position 1. This structural arrangement imparts the compound with distinct chemical and physical properties that make it a subject of interest in both academic and industrial research.

The synthesis of N-(4,7-dichloro-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is followed by the introduction of chlorine substituents at positions 4 and 7 through electrophilic substitution reactions. The subsequent coupling of the benzothiazole moiety with the pyrazole derivative is achieved via amide bond formation, which requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends in sustainable chemical manufacturing.

One of the most notable aspects of this compound is its biological activity. Studies have shown that N-(4,7-dichloro-1,3-benzothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide exhibits significant potential as a bioactive agent in various pharmacological contexts. For instance, research has demonstrated its ability to modulate enzyme activity, particularly in pathways associated with inflammation and oxidative stress. This makes it a promising candidate for drug development targeting conditions such as neurodegenerative diseases and chronic inflammatory disorders.

In addition to its biological applications, this compound has also been explored for its electronic properties. The presence of heteroatoms in both the benzothiazole and pyrazole rings contributes to its unique electronic structure, which can be leveraged in materials science applications. Recent studies have investigated its use as a building block for advanced materials such as organic semiconductors and functional polymers. These applications are particularly relevant in the context of emerging technologies like flexible electronics and optoelectronic devices.

The physical properties of CAS No. 1170946-10-7 are equally intriguing. The compound exhibits a high degree of thermal stability, which is essential for its use in high-performance materials. Its solubility characteristics also make it suitable for formulation into various delivery systems, enhancing its applicability in pharmaceuticals and agrochemicals.

From an analytical standpoint, the characterization of this compound has been significantly enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These advancements have not only facilitated quality control during synthesis but also enabled researchers to explore its structural dynamics under varying conditions.

In terms of environmental impact, recent studies have focused on assessing the ecotoxicological profile of N-(4,7-dichloro-1,3-benzothiazol-2-Yl)-1-Ethylpyrazole-Carboxamide. Understanding its biodegradation pathways and potential toxicity to aquatic organisms is crucial for ensuring its safe use in industrial applications. Preliminary findings suggest that the compound undergoes efficient biodegradation under aerobic conditions, minimizing its environmental footprint.

Looking ahead, the future prospects for this compound are promising. Ongoing research is exploring its potential as a precursor for more complex molecular architectures with enhanced functionality. Additionally, collaborations between academic institutions and industry are expected to drive further innovation in its application across diverse sectors.

In conclusion, N-(4,7-dichloro-1,3-benzothiazol-2-Yl)-1-Ethylpyrazole-Carboxamide (CAS No: 1170946–SI) stands out as a versatile compound with multifaceted applications spanning pharmacology, materials science, and environmental chemistry. Its unique structural features and promising biological profile position it as a key player in advancing modern chemical research.